Cas no 2272573-13-2 (rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2272573-13-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5986036
• PubChem ID: 69862761
• Update Time: 2025-06-08

rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6679135
• rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid
• 2272573-13-2
• EN300-6429087

• Inchi： 1S/C7H13NO2/c1-2-5-3-8-4-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m1/s1
• InChI Key： NDDVWSDMFBDMGI-PHDIDXHHSA-N
• SMILES： OC([C@@H]1CNC[C@H]1CC)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid (CAS No. 2272573-13-2)

The compound rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid (CAS No. 2272573-13-2) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This molecule features a pyrrolidine ring substituted with an ethyl group at the 4-position and a carboxylic acid moiety at the 3-position, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its stereochemistry, as the (3R,4R) configuration plays a critical role in its biological activity and interactions with other molecules.

In recent years, the demand for chiral building blocks like rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid has surged, driven by the growing focus on enantioselective synthesis in drug discovery. The compound's ability to serve as a precursor for bioactive molecules aligns with trends in personalized medicine and targeted therapies. Its CAS No. 2272573-13-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, the rise of AI-driven drug design has further highlighted the importance of such chiral compounds, as they are often used to train machine learning models for molecular property prediction.

The synthesis of rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid typically involves asymmetric hydrogenation or enzymatic resolution techniques, which are topics of ongoing optimization. Green chemistry principles are increasingly applied to its production, addressing environmental concerns and improving yield efficiency. This aligns with the broader industry shift toward sustainable practices, a hot topic among researchers and policymakers. The compound's pyrrolidine core is also a subject of interest in peptide mimetics, a field gaining traction due to its applications in neurodegenerative disease research and antimicrobial development.

From a commercial perspective, rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid is often listed in catalogs of specialty chemicals, with suppliers emphasizing its high purity and stereochemical integrity. Its CAS No. 2272573-13-2 serves as a key identifier for procurement, ensuring accurate sourcing for laboratories and manufacturers. The compound's stability under various conditions makes it suitable for long-term storage, a practical advantage for end-users. Furthermore, its compatibility with common coupling reagents expands its utility in peptide synthesis, a rapidly growing segment of the biotech industry.

Looking ahead, the potential applications of rac-(3R,4R)-4-ethylpyrrolidine-3-carboxylic acid extend beyond traditional pharmaceuticals. Its structural motifs are being explored in agrochemicals, material science, and even flavor/fragrance chemistry. The integration of computational tools like molecular docking and QSAR modeling has accelerated these explorations, making the compound a frequent subject of virtual screening studies. As the scientific community continues to uncover new uses for this versatile molecule, its CAS No. 2272573-13-2 will likely remain a prominent keyword in chemical research databases for years to come.